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Compound of Interest

Compound Name: 2-tert-Butylaniline

Cat. No.: B1265841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, safety, and

handling information for 2-tert-Butylaniline. The information is curated for professionals in

research and development who utilize this compound as a key building block in the synthesis

of pharmaceuticals, dyes, and other complex organic molecules.

Chemical Identity and Physical Properties
2-tert-Butylaniline, also known as o-tert-Butylaniline or 2-(1,1-Dimethylethyl)benzenamine, is

a sterically hindered aromatic amine.[1][2] Its structure consists of an aniline molecule

substituted with a tert-butyl group at the ortho position.[3] This substitution imparts unique

chemical properties that make it a valuable intermediate in organic synthesis.[1][4] The

compound typically appears as a colorless to pale yellow or red-brown liquid.[1][5]

Table 1: Physicochemical Properties of 2-tert-Butylaniline
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Property Value Source(s)

CAS Number 6310-21-0 [3]

Molecular Formula C₁₀H₁₅N [3][5]

Molecular Weight 149.23 g/mol [5]

Melting Point -60 °C [1][5]

Boiling Point 123-124 °C at 17 mmHg [1][2]

234.6 °C at 760 mmHg [6][7]

Density 0.957 g/mL at 25 °C [1][5]

Refractive Index (n20/D) 1.545 [1][5]

Flash Point 102 °C (215.6 °F) - closed cup [8]

Vapor Pressure 0.0525 mmHg at 25 °C [5]

Solubility

Sparingly soluble in water.

Slightly soluble in chloroform

and methanol.

[3][5]

pKa 3.78 ± 0.10 (Predicted) [5]

Safety and Handling
2-tert-Butylaniline is classified as an irritant and requires careful handling in a well-ventilated

area to avoid exposure.[3][8] Appropriate personal protective equipment (PPE), including

gloves, safety glasses with side-shields, and respiratory protection where necessary, should be

used.[8][9]

Table 2: GHS Hazard and Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/2-tert-butylaniline-dic264987.html
https://wap.guidechem.com/encyclopedia/2-tert-butylaniline-dic264987.html
https://www.lookchem.com/casno6310-21-0.html
https://www.lookchem.com/casno6310-21-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1366307.htm
https://www.lookchem.com/casno6310-21-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1366307.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1366307_EN.htm
https://www.chemsrc.com/en/cas/6310-21-0_334444.html
https://www.stenutz.eu/chem/solv6.php?name=2-tert-butylaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1366307.htm
https://www.lookchem.com/casno6310-21-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1366307.htm
https://www.lookchem.com/casno6310-21-0.html
https://www.chemicalbook.com/msds/2-tert-butylaniline.htm
https://www.lookchem.com/casno6310-21-0.html
https://wap.guidechem.com/encyclopedia/2-tert-butylaniline-dic264987.html
https://www.lookchem.com/casno6310-21-0.html
https://www.lookchem.com/casno6310-21-0.html
https://www.benchchem.com/product/b1265841?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-tert-butylaniline-dic264987.html
https://www.chemicalbook.com/msds/2-tert-butylaniline.htm
https://www.chemicalbook.com/msds/2-tert-butylaniline.htm
https://www.fishersci.ie/store/msds?partNumber=10110622&countryCode=IE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification Code Statement Source(s)

Hazard Class Skin Irrit. 2 Causes skin irritation [3][9]

Eye Irrit. 2
Causes serious eye

irritation
[3][9]

STOT SE 3
May cause respiratory

irritation
[3][9]

Signal Word Warning [3]

Hazard Statements H315 Causes skin irritation [3]

H319
Causes serious eye

irritation
[3]

H335
May cause respiratory

irritation
[3]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray

[3][8]

P264
Wash skin thoroughly

after handling
[3]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[9]

P302 + P352
IF ON SKIN: Wash

with plenty of water
[3]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing

[8][10]
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P312

Call a POISON

CENTER/doctor if you

feel unwell

[3][9]

Synthesis and Applications
2-tert-Butylaniline serves as a crucial intermediate in the synthesis of pharmaceuticals, dyes,

and agrochemicals.[3] Its sterically hindered nature is exploited in reactions such as the

chemo- and regioselective copper-catalyzed amination of 2-chlorobenzoic acids.[1][6][11] It is

also used to prepare complex ligands and rotamers for materials science research.[1][5][11]

A common synthetic route involves the alkylation of aniline. The logical workflow for such a

synthesis is outlined below.

Diagram 1: General Synthesis Workflow for 2-tert-Butylaniline
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Diagram 1: General Synthesis Workflow for 2-tert-Butylaniline

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/2-tert-butylaniline-dic264987.html
https://www.fishersci.ie/store/msds?partNumber=10110622&countryCode=IE&language=en
https://www.benchchem.com/product/b1265841?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-tert-butylaniline-dic264987.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1366307.htm
https://www.chemsrc.com/en/cas/6310-21-0_334444.html
https://www.scientificlabs.co.uk/product/nitrogen-compounds/362220-25G
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1366307.htm
https://www.lookchem.com/casno6310-21-0.html
https://www.scientificlabs.co.uk/product/nitrogen-compounds/362220-25G
https://www.benchchem.com/product/b1265841?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following are generalized methodologies for the determination of key physicochemical

properties. Specific instrumentation and conditions may vary between laboratories.

A. Determination of Boiling Point (Reduced Pressure)

Apparatus: A distillation apparatus equipped with a vacuum pump, manometer, and a

thermometer.

Procedure:

1. Place a sample of 2-tert-Butylaniline into the distillation flask along with boiling chips.

2. Assemble the distillation apparatus, ensuring all joints are properly sealed.

3. Slowly evacuate the system using the vacuum pump to the desired pressure (e.g., 17

mmHg).[1]

4. Begin heating the distillation flask gently.

5. Record the temperature at which the liquid boils and a steady stream of condensate is

observed. This temperature is the boiling point at the recorded pressure.

B. Determination of Density

Apparatus: A pycnometer (specific gravity bottle) of a known volume and a calibrated

analytical balance.

Procedure:

1. Weigh the clean, dry pycnometer (m₁).

2. Fill the pycnometer with the 2-tert-Butylaniline sample, ensuring no air bubbles are

present. Thermostat to a specific temperature (e.g., 25 °C).[1]

3. Weigh the pycnometer filled with the sample (m₂).

4. Empty and clean the pycnometer, then fill it with distilled water and weigh it (m₃).
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5. Calculate the density (ρ) using the formula: ρ_sample = [(m₂ - m₁) / (m₃ - m₁)] * ρ_water.

C. Quality Control and Analytical Workflow

The purity and identity of 2-tert-Butylaniline are typically confirmed using standard analytical

techniques such as Gas Chromatography (GC) and spectroscopic methods.

Diagram 2: Analytical QC Workflow
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Diagram 2: Analytical QC Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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